Cas no 2229200-71-7 (1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229200-71-7
• MF: C₉H₁₃F₂N₃
• MW: 201.216428518295
• CID: 6092694
• PubChem ID: 165733986
• Update Time: 2025-10-31

1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine
• [1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropyl]methanamine
• 2229200-71-7
• EN300-1957466

• Inchi： 1S/C9H13F2N3/c1-6-3-13-14(2)7(6)8(5-12)4-9(8,10)11/h3H,4-5,12H2,1-2H3
• InChI Key： VRWCNUWKRAENTR-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1=C(C)C=NN1C)F

Computed Properties

• Exact Mass: 201.10775375g/mol
• Monoisotopic Mass: 201.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229200-71-7)

1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229200-71-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 1,4-dimethyl-1H-pyrazol-5-yl moiety and a 2,2-difluorocyclopropylmethanamine group. These structural elements contribute to its potential biological activities and therapeutic applications.

The development of new chemical entities (NCEs) with enhanced pharmacological profiles is a critical aspect of modern drug discovery. 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine has been identified as a promising candidate due to its potential to modulate various biological targets. Recent studies have focused on elucidating the mechanisms of action and the pharmacological properties of this compound.

In terms of chemical structure, the presence of the 1,4-dimethyl-1H-pyrazol-5-yl moiety is particularly noteworthy. Pyrazoles are known for their ability to form hydrogen bonds and π-stacking interactions, which can enhance the binding affinity of molecules to their targets. The 2,2-difluorocyclopropylmethanamine group, on the other hand, introduces steric and electronic effects that can influence the conformational flexibility and stability of the molecule.

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic routes include the formation of the pyrazole ring through cyclocondensation reactions and the introduction of the difluorocyclopropyl group via fluorination reactions. These synthetic strategies are crucial for ensuring the reproducibility and scalability of the compound's production.

In vitro studies have demonstrated that 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine exhibits potent activity against various biological targets. For instance, it has shown significant inhibitory effects on enzymes involved in metabolic pathways and signaling cascades. These findings suggest that the compound could have therapeutic potential in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. Further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles.

The pharmacokinetic properties of 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound exhibits good oral bioavailability and a favorable half-life, which are essential factors for its potential use as an oral medication.

In addition to its therapeutic applications, 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine has been explored for its potential as a research tool in understanding biological processes. Its unique structural features make it a valuable probe for studying protein-ligand interactions and for developing structure-based drug design strategies.

The future prospects for 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine are promising. Ongoing research aims to optimize its chemical structure further to enhance its potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area.

In conclusion, 1-(1,4-dimethyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229200-71-7) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development in drug discovery programs. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing medical treatments for various diseases.